N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzamide

• IUPAC Name: N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C22H27N3O4S2/c1-14-8-10-25(11-9-14)31(28,29)16-6-4-15(5-7-16)20(27)24-21-23-17-12-22(2,3)13-18(26)19(17)30-21/h4-7,14H,8-13H2,1-3H3,(H,23,24,27)
• InChI Key: TULGJMCXVYLZFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC4=C(S3)C(=O)CC(C4)(C)C
• Molecular Formula: C22H27N3O4S2
• Molecular Weight: 461.6 g/mol

Description

N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzamide is a useful research compound. Its molecular formula is C22H27N3O4S2 and its molecular weight is 461.6. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Agents

Compounds with structural similarities to N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzamide have been studied for their potential as antibacterial agents. For example, analogs of 3-(4-substituted benzylideneamino)-N-(6-substituted-1,3-benzo[d]thiazol-2-yl)-4,5-dihydro-5-oxo-pyrazole-1-carboxamide showed promising activity against bacteria like Staphylococcus aureus and Bacillus subtilis, indicating potential for similar compounds in antibacterial applications (Palkar et al., 2017).

Anticancer Agents

Some derivatives structurally similar to N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzamide have shown potential as anticancer agents. For instance, indapamide derivatives have demonstrated proapoptotic activity on melanoma cell lines, suggesting a possible role in cancer treatment (Yılmaz et al., 2015).

Synthesis of Tetrahydrobenzofurans

In organic chemistry, similar compounds have been used in the synthesis of tetrahydrobenzofurans. These compounds can serve as intermediates in the synthesis of various organic molecules with potential pharmacological applications (Levai et al., 2002).

Anti-inflammatory Activity

Derivatives of similar structures have been synthesized and evaluated for anti-inflammatory activity. The potential for these compounds in treating inflammation-related conditions is a significant area of interest (Chiriapkin et al., 2021).

Other Potential Applications

• The compound's analogs have been investigated for their role in modulating food consumption and binge eating behavior in rats, indicating potential applications in studying eating disorders (Piccoli et al., 2012).
• Studies have also looked into antimalarial sulfonamides, which may have applications in treating COVID-19, suggesting a broad scope for similar compounds in antiviral research (Fahim & Ismael, 2021).